Cas no 165602-94-8 (Imipramine N-b-D-Glucuronide)

• Product Name: Imipramine N-b-D-Glucuronide
• CAS No: 165602-94-8
• MF: C₂₅H₃₂N₂O₆
• MW: 456.531387329102
• CID: 904880
• PubChem ID: 46176835
• Update Time: 2025-09-26

Imipramine N-b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Imipramine N-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-[3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-dimethylazaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate
• IMIPRAMINE N-ß-D-GLUCURONIDE
• A-D-Glucopyranuronosyl-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanaminium Inner Salt
• A-D-Glucuronide
• Imipramine N-
• Imipramine N-Glucuronide
• N-β-D-Glucopyranuronosyl-10,11-dihydro-N,N-diMethyl-5H-dibenz[b,f]azepine-5-propanaMiniuM Inner Salt
• 165602-94-8
• Imipramine N- beta -D-Glucuronide
• DTXSID80673014
• Imipramine N-?-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-{[3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl](dimethyl)azaniumyl}-3,4,5-trihydroxyoxane-2-carboxylate
• N-beta-D-Glucopyranuronosyl-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanaminium Inner Salt
• 5H-Dibenz[b,f]azepine-5-propanaminium, N-beta-D-glucopyranuronosyl-10,11-dihydro-N,N-dimethyl-, inner salt
• N-?-D-Glucopyranuronosyl-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanaminium Inner Salt; Imipramine N-Glucuronide;
• IMIPRAMINE N-BETA-D-GLUCURONIDE
• N-ss-D-Glucopyranuronosyl-10,11-dihydro-N,N-dimethyl-5H-dibenz[b,f]azepine-5-propanaminium Inner Salt; Imipramine N-Glucuronide;
• Imipramine N-b-D-Glucuronide

• Inchi： 1S/C25H32N2O6/c1-27(2,24-22(30)20(28)21(29)23(33-24)25(31)32)15-7-14-26-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)26/h3-6,8-11,20-24,28-30H,7,12-15H2,1-2H3/t20-,21-,22+,23-,24+/m0/s1
• InChI Key： CXPKQHSXFUNBMP-OSFFKXSWSA-N
• SMILES： O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1[N+](C)(C)CCCN1C2C=CC=CC=2CCC2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 456.22600
• Monoisotopic Mass: 456.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 113.29000
• LogP: 0.01230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines